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Compound of Interest

Compound Name:
(S)-methyl morpholine-2-

carboxylate hydrochloride

CAS No.: 1417789-45-7

Cat. No.: B3027864

Get Quote

(S)-methyl morpholine-2-carboxylate hydrochloride is a chiral morpholine derivative that

serves as a crucial building block in modern synthetic organic chemistry. Its structural motif is

incorporated into a variety of biologically active molecules and pharmaceutical compounds. The

presence of a stereocenter, a reactive ester group, and a secondary amine (as a hydrochloride

salt) makes it a versatile synthon, but also imparts specific chemical properties that necessitate

rigorous storage and handling protocols.

This guide, written from the perspective of a Senior Application Scientist, provides a

comprehensive overview of the best practices for the storage and handling of this compound.

The protocols described herein are designed to ensure the chemical integrity of the material,

the safety of laboratory personnel, and the reproducibility of experimental outcomes.

Adherence to these guidelines is critical for any researcher, scientist, or drug development

professional working with this valuable reagent.
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3027864#bc-rfq
https://www.benchchem.com/product/b3027864/docs?utm_src=pdf-body#introduction-understanding-s-methyl-morpholine-2-carboxylate-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027864?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough understanding of the physicochemical properties of (S)-methyl morpholine-2-
carboxylate hydrochloride is fundamental to its safe handling and storage. This data informs

everything from the choice of storage container to the appropriate personal protective

equipment (PPE).

Table 1: Physicochemical and Safety Data Summary

Property Value Source & Explanation

Molecular Formula C₆H₁₂ClNO₃

Molecular Weight 181.62 g/mol

Appearance
White to off-white crystalline

powder

Melting Point 163 - 168 °C

Solubility Soluble in water
General property of

hydrochloride salts.

GHS Pictograms

Hazard Statements

H315 (Skin Irritation, Cat. 2),

H319 (Eye Irritation, Cat. 2A),

H335 (Specific Target Organ

Toxicity — Single Exposure,

Respiratory Tract Irritation,

Cat. 3)

Precautionary Statements
P261, P280, P302+P352,

P305+P351+P338

The hydrochloride salt form enhances the compound's stability and water solubility compared

to the free base. However, its hygroscopic nature and potential for reactivity necessitate the

specific handling procedures outlined below.

Chemical Stability and Degradation Pathways
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The primary threats to the integrity of (S)-methyl morpholine-2-carboxylate hydrochloride
are moisture and elevated temperatures. Understanding the potential degradation pathways is

essential for mitigating risk and ensuring the material's purity over time.

Hydrolysis: As an ester, the compound is susceptible to hydrolysis, particularly in the

presence of moisture. This reaction would yield (S)-morpholine-2-carboxylic acid and

methanol. The acidic nature of the hydrochloride salt can catalyze this process, although it is

generally slow at ambient temperatures in a dry environment.

Hygroscopicity: The salt is hygroscopic, meaning it readily absorbs moisture from the

atmosphere. This can lead to clumping of the solid material and, more critically, can initiate

the hydrolysis pathway described above.

Thermal Decomposition: While the melting point is relatively high, prolonged exposure to

elevated temperatures can lead to decomposition, potentially releasing toxic fumes such as

nitrogen oxides, carbon monoxide, and hydrogen chloride gas.

Recommended Storage Protocols
The primary objective of the storage protocol is to protect the compound from moisture and

heat. The following multi-tiered approach is recommended for maintaining its long-term stability

and purity.

4.1 Short-Term Storage (In-Use, < 1 month)

For material that is being actively used, the following procedure is recommended:

Primary Container: Keep the compound in its original, tightly sealed manufacturer's

container.

Secondary Containment: Place the primary container inside a desiccator cabinet or a sealed

secondary container containing a desiccant such as silica gel. This provides an additional

barrier against atmospheric moisture, especially in humid environments.

Location: Store the desiccator in a cool, dry, and well-ventilated area away from direct

sunlight and sources of heat. A standard laboratory cabinet is suitable.
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Inert Atmosphere: For highly sensitive applications, after each use, flush the headspace of

the primary container with an inert gas like argon or nitrogen before sealing. This displaces

moist air and oxygen.

4.2 Long-Term Storage (> 1 month)

For archival or bulk material, more stringent conditions are necessary:

Container Integrity: Ensure the container seal is intact and not compromised. If the original

container has been opened, consider transferring the material to a new, dry amber glass

bottle with a tight-fitting, inert cap.

Temperature Control: Store the tightly sealed container at 2-8 °C in a refrigerator. This

significantly slows down potential degradation pathways.

Moisture Prevention: Before placing the container in the refrigerator, enclose it in a sealed,

heavy-duty plastic bag containing a desiccant pouch. This prevents condensation from

forming on the container when it is removed from cold storage.

Equilibration Before Use: When removing the compound from cold storage, it is critical to

allow the container to equilibrate to room temperature for at least 1-2 hours before opening.

Opening a cold container will cause atmospheric moisture to condense directly onto the cold

solid, compromising its integrity.

The following diagram illustrates the decision-making process for proper storage.
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Compound Received

Long-Term Storage
(> 1 month)?

Store in Desiccator
at Room Temperature

 No

Seal in Bag with Desiccant

 Yes

Ready to Use?

Store at 2-8 °C

Equilibrate to Room Temp
BEFORE Opening

 Yes (from cold)

Open in Controlled Area
(e.g., Fume Hood)

 Yes (from RT)

Click to download full resolution via product page

Caption: Decision workflow for storing (S)-methyl morpholine-2-carboxylate hydrochloride.
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Safe Handling and Personal Protective Equipment
(PPE)
A thorough risk assessment should be conducted before handling this compound. The primary

routes of exposure are inhalation of the powder, skin contact, and eye contact.

5.1 Engineering Controls

Fume Hood: All weighing and handling of the solid material should be performed in a

certified chemical fume hood to prevent inhalation of airborne powder.

Ventilation: Ensure the laboratory has adequate general ventilation.

5.2 Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are

mandatory. Standard safety glasses are not sufficient.

Hand Protection: Wear nitrile or neoprene gloves. Inspect gloves for any tears or punctures

before use. Always wash hands thoroughly after removing gloves.

Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

Respiratory Protection: If for any reason handling must occur outside of a fume hood (e.g.,

during a large-scale transfer), a NIOSH-approved respirator with a particulate filter (e.g., N95

or P100) is required.

5.3 Step-by-Step Handling Protocol

Preparation: Don all required PPE. Prepare the workspace within the fume hood by laying

down absorbent bench paper. Assemble all necessary equipment (spatulas, weigh boats,

glassware, etc.).

Weighing:

Use a clean, dry spatula to transfer the powder from the storage container to a weigh boat.
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Perform the transfer slowly and carefully to minimize the generation of airborne dust.

Promptly and tightly reseal the storage container.

Dissolution:

If preparing a solution, add the solvent to the receiving flask first.

Slowly add the weighed powder to the solvent with stirring to facilitate dissolution and

prevent clumping.

Cleanup:

Carefully wipe down the spatula and work surface with a damp cloth.

Dispose of all contaminated materials (weigh boats, bench paper, gloves) in a designated,

sealed hazardous waste container.

Spill Management and Waste Disposal
6.1 Spill Response

In the event of a spill, immediate and proper response is crucial:

Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For a small spill, carefully sweep up the solid material using a dustpan and brush,

avoiding the creation of dust. A HEPA-filtered vacuum can also be used. Do not use water to

clean up the dry powder, as this will dissolve it and potentially spread the contamination.

Decontaminate: Wipe the spill area with a damp cloth, followed by soap and water.

Dispose: Place all cleanup materials into a sealed, labeled hazardous waste container.

6.2 Waste Disposal
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All waste material, including empty containers and contaminated labware, must be disposed

of in accordance with local, state, and federal regulations for chemical waste.

Do not dispose of this material down the drain or in the general trash.

Conclusion
(S)-methyl morpholine-2-carboxylate hydrochloride is a stable compound when stored and

handled correctly. The key to maintaining its chemical integrity lies in the rigorous exclusion of

moisture and avoidance of high temperatures. By implementing the engineering controls,

personal protective equipment, and detailed protocols outlined in this guide, researchers can

ensure the safety of personnel, the quality of their starting material, and the integrity of their

scientific research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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